Cas no 18161-94-9 (Tetrahydrocytisine)

Tetrahydrocytisine structure
Tetrahydrocytisine structure
Tetrahydrocytisine
18161-94-9
C11H18N2O
194.27342
2043109

Tetrahydrocytisine Properties

Names and Identifiers

    • Tetrahydrocytisine
    • 1,2,3,4,5,6,9,10,11,11a-Decahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
    • KWVYCGMBGRYVQH-UHFFFAOYSA-N
    • InChI=1S/C11H18N2O/c14-11-3-1-2-10-9-4-8(5-12-6-9)7-13(10)11/h8-10,12H,1-7H2
    • O=C1CCCC2C3CNCC(C3)CN12

Computed Properties

  • 1
  • 3
  • 14
  • 0.241

Tetrahydrocytisine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00AUBD-1g
1,2,3,4,5,6,9,10,11,11a-Decahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
18161-94-9 95%
1g
$303.00 2024-06-18
Aaron
AR00AUJP-50mg
1,2,3,4,5,6,9,10,11,11a-Decahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
18161-94-9 95%
50mg
$171.00
Enamine
EN300-7541904-0.05g
(1R,2S,9S)-7,11-diazatricyclo[7.3.1.0,2,7]tridecan-6-one
18161-94-9 95%
0.05g
$106.0 2024-05-23

Tetrahydrocytisine Related Literature

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